3-(2-fluorophenyl)-N-isobutylpropanamide
Description
3-(2-Fluorophenyl)-N-isobutylpropanamide is a synthetic amide derivative characterized by a fluorophenyl group at the 2-position of the phenyl ring and an isobutyl substituent on the nitrogen atom of the propanamide backbone. Fluorinated aromatic compounds are widely explored in medicinal and agrochemical research due to fluorine’s electronegativity, which enhances metabolic stability and binding affinity .
Properties
IUPAC Name |
3-(2-fluorophenyl)-N-(2-methylpropyl)propanamide | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18FNO/c1-10(2)9-15-13(16)8-7-11-5-3-4-6-12(11)14/h3-6,10H,7-9H2,1-2H3,(H,15,16) | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PEARLTPWKBPMAW-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CNC(=O)CCC1=CC=CC=C1F | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18FNO | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.29 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Substituent Effects: Fluorine vs. Chlorine and Hydroxyl Groups
- N-(3-Chlorophenethyl)-2-(4-isobutylphenyl)propanamide (): This compound features a chlorophenyl group and a 4-isobutylphenyl moiety. Chlorine’s larger atomic size could also sterically hinder binding in biological systems .
- 3-Chloro-N-(3-hydroxyphenyl)propanamide () :
Substitution with a hydroxyl group introduces hydrogen-bonding capability, enhancing solubility in polar solvents. However, the hydroxyl group may also increase susceptibility to metabolic oxidation compared to the fluorine in 3-(2-fluorophenyl)-N-isobutylpropanamide .
Positional Isomerism and Chain Configuration
- In contrast, the isobutyl group in the target compound may offer a balance between lipophilicity and steric accessibility .
- 2-[(3-Fluorophenyl)amino]-N-phenylpropanamide (): The amino linkage in this compound contrasts with the amide bond in the target molecule. The 3-fluorophenyl substitution versus 2-fluorophenyl in the target compound could lead to divergent electronic profiles and receptor-binding modes .
Pharmacological and Physicochemical Properties
A comparative analysis of key parameters is summarized below:
Key Observations :
- Lipophilicity : Fluorine and isobutyl groups in the target compound likely confer moderate logP values, balancing bioavailability and membrane permeability.
- Metabolic Stability : Fluorine’s electronegativity reduces oxidative metabolism compared to chlorine or hydroxyl groups .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
